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Compound of Interest

Compound Name: AcLys-PABC-VC-Aur0101

Cat. No.: B11930063

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling and
disposal of AcLys-PABC-VC-Aur0101, a potent agent-linker conjugate used in the
development of Antibody-Drug Conjugates (ADCs). Given its cytotoxic nature as an auristatin
derivative, adherence to strict safety protocols is paramount to ensure personnel safety and
environmental protection.

AcLys-PABC-VC-Aur0101 is a component of ADCs, which are designed to be highly potent
against cancer cells. The auristatin payload, Aur0101, is a microtubule inhibitor, making the
conjugate cytotoxic.[1] Therefore, all waste containing this compound must be treated as
hazardous cytotoxic waste.

Key Safety and Handling Information

Proper handling is the first step in ensuring safe disposal. The following table summarizes key
handling and storage information gleaned from supplier data.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b11930063?utm_src=pdf-interest
https://www.benchchem.com/product/b11930063?utm_src=pdf-body
https://www.benchchem.com/product/b11930063?utm_src=pdf-body
https://www.medchemexpress.com/AcLys-PABC-VC-Aur0101.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Parameter Guideline Source

Store at -20°C forup to 1
Storage Temperature month or -80°C for up to 6 MedChemExpress

months.

Store under nitrogen in a
Storage Conditions sealed container, protected InvivoChem|[2]

from light and moisture.

Solubility Soluble in DMSO.[3] MedChemExpress|[1]

Always wear appropriate PPE,
Personal Protective Equipment  including a lab coat, safety General Laboratory Best
(PPE) goggles, and chemical- Practices

resistant gloves.

Disposal Protocol: A Step-by-Step Guide

The following protocol is a general guideline based on best practices for the disposal of potent
cytotoxic compounds. It is imperative to consult and follow your institution's specific
Environmental Health and Safety (EHS) guidelines and all local, state, and federal regulations.

Step 1: Inactivation of AcLys-PABC-VC-Aur0101 Waste

All liquid and solid waste contaminated with AcLys-PABC-VC-Aur0101 should be chemically
inactivated before disposal. A common method for inactivating cytotoxic compounds is through
chemical degradation.

Materials:

1 M Sodium Hydroxide (NaOH)

1 M Sodium Hypochlorite (NaOCI, bleach)

Appropriate sealed, labeled, and chemical-resistant waste containers

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.invivochem.com/aclys-pabc-vc-aur0101.html
https://www.adcreview.com/monomethyl-auristatin-e-mmae/
https://www.medchemexpress.com/AcLys-PABC-VC-Aur0101.html
https://www.benchchem.com/product/b11930063?utm_src=pdf-body
https://www.benchchem.com/product/b11930063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11930063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Procedure:

e Segregate Waste: Collect all waste contaminated with AcLys-PABC-VC-Aur0101, including
unused solutions, contaminated labware (e.g., pipette tips, tubes), and PPE, in a designated
and clearly labeled hazardous waste container.

» Liquid Waste Inactivation:

o For agueous waste streams containing the compound, add 1 M NaOH to adjust the pH to
>12.

o Slowly add an equal volume of 1 M NaOCI to the basic solution.

o Allow the mixture to react for at least 12 hours to ensure complete degradation of the
cytotoxic payload.

e Solid Waste Inactivation:

o Solid waste, such as contaminated vials and lab supplies, should be immersed in the
inactivation solution (1:1 mixture of 1 M NaOH and 1 M NaOCI) for at least 12 hours.

o Neutralization: After the inactivation period, neutralize the solution with a suitable acid (e.g.,
hydrochloric acid) to a pH between 6 and 8 before final disposal.

Step 2: Packaging and Labeling

o Containerize: Place the treated and neutralized waste into a robust, leak-proof hazardous
waste container.

e Labeling: Clearly label the container with the following information:

o

"Hazardous Waste: Cytotoxic Chemicals"

[¢]

Contents: "Inactivated AcLys-PABC-VC-Aur0101"

[¢]

Date of generation

[e]

Your name, department, and contact information
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Step 3: Final Disposal

e Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department
to arrange for the pickup and final disposal of the hazardous waste.

o Documentation: Maintain a record of the disposal process, including the date, method of
inactivation, and the amount of waste generated.

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the safe disposal
of AcLys-PABC-VC-Aur0101.
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Preparation and Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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